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Compound of Interest

Compound Name: ICeD-2

Cat. No.: B10830991 Get Quote

Essential Safety and Handling Guide for ICeD-2
Topic: Personal Protective Equipment for Handling ICeD-2

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with ICeD-2. The

following procedural guidance is intended to supplement, not replace, your institution's

standard operating procedures and a thorough review of the full Safety Data Sheet (SDS).

Product Information
ICeD-2 is a potent and selective cell death inducer. It functions by inhibiting dipeptidyl

peptidases 8 and 9 (DPP8/9), which leads to the activation of the CARD8 inflammasome and

subsequent pyroptosis, a form of inflammatory cell death.[1] This mechanism is particularly

effective in killing HIV-1 infected cells.[1]
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Identifier Value

Chemical Name ICeD-2

CAS Number 3050598-72-3

Molecular Formula C₂₀H₂₉N₃O

Molecular Weight 327.46 g/mol

Appearance Solid, white to off-white

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling ICeD-2 to determine the appropriate

level of PPE. The following table summarizes the recommended PPE for handling this

compound in a laboratory setting.

Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves

should be inspected before

use and changed frequently.

Body Protection Laboratory coat
Provides a barrier against

accidental spills.

Respiratory Protection
Not typically required for small

quantities

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.
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Avoid the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

The recommended storage temperature is -20°C for up to two years.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
Dispose of ICeD-2 and any contaminated materials in accordance with local, state, and federal

regulations. Unused or waste material should be treated as hazardous chemical waste. Do not

dispose of down the drain or in regular trash.
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Experimental Protocol: Induction of Pyroptosis in
HIV-1 Infected Cells
This protocol is a generalized procedure based on the known mechanism of action of ICeD-2.

Objective: To induce pyroptosis in HIV-1 infected cells using ICeD-2.

Materials:

HIV-1 infected cells (e.g., primary CD4+ T cells)

Uninfected control cells

ICeD-2 stock solution (dissolved in an appropriate solvent, e.g., DMSO)

Cell culture medium

Assay kits for measuring pyroptosis (e.g., LDH release assay, Caspase-1 activity assay)

Procedure:

Cell Plating: Plate HIV-1 infected and uninfected control cells at a suitable density in a multi-

well plate.

Treatment: Treat the cells with varying concentrations of ICeD-2. Include a vehicle control

(solvent only).

Incubation: Incubate the cells for a predetermined time course (e.g., 24, 48 hours).

Data Collection:

Measure lactate dehydrogenase (LDH) release into the supernatant as an indicator of cell

lysis.

Measure Caspase-1 activity using a fluorescent or colorimetric substrate.

Analyze cell morphology for signs of pyroptosis (e.g., cell swelling, membrane blebbing).
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of ICeD-2-induced pyroptosis and a typical

experimental workflow.
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Mechanism of ICeD-2 Induced Pyroptosis
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Caption: ICeD-2 inhibits DPP9, leading to CARD8 inflammasome activation and pyroptosis.
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Experimental Workflow for ICeD-2 Treatment
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Caption: A typical workflow for studying the effects of ICeD-2 on cultured cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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